1-methyl-2-(1-piperidinyl)ethyl 3-methoxybenzoate hydrochloride

• IUPAC Name: 1-piperidin-1-ylpropan-2-yl 3-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C16H23NO3.ClH/c1-13(12-17-9-4-3-5-10-17)20-16(18)14-7-6-8-15(11-14)19-2;/h6-8,11,13H,3-5,9-10,12H2,1-2H3;1H
• InChI Key: MDSPTURQMBPYNB-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCCCC1)OC(=O)C2=CC(=CC=C2)OC.Cl
• Molecular Formula: C16H24ClNO3
• Molecular Weight: 313.82 g/mol

Description

1-methyl-2-(1-piperidinyl)ethyl 3-methoxybenzoate hydrochloride, also known as meperidine, is a synthetic opioid analgesic used for the treatment of moderate to severe pain. It was first synthesized in 1939 and has since been widely used in clinical settings. Meperidine is a Schedule II controlled substance due to its high potential for abuse and addiction.

Mechanism of Action

Meperidine acts on the central nervous system by binding to mu-opioid receptors, which are responsible for mediating pain perception. It also has some affinity for delta and kappa opioid receptors. Meperidine produces its analgesic effects by inhibiting the release of neurotransmitters such as substance P and by increasing the release of inhibitory neurotransmitters such as gamma-aminobutyric acid (GABA).
Biochemical and Physiological Effects:
Meperidine has several biochemical and physiological effects, including sedation, respiratory depression, nausea, vomiting, and constipation. Meperidine also has the potential to cause euphoria and physical dependence, which can lead to addiction.

Advantages and Limitations for Lab Experiments

Meperidine has several advantages for use in laboratory experiments, including its potency and rapid onset of action. However, its short duration of action and potential for addiction make it less suitable for long-term studies.

Future Directions

Future research on 1-methyl-2-(1-piperidinyl)ethyl 3-methoxybenzoate hydrochloride could focus on developing new formulations with improved pharmacokinetic properties, such as longer duration of action and reduced potential for addiction. Additionally, studies could explore the use of this compound in combination with other analgesics to improve pain management while minimizing side effects. Finally, research could investigate the potential of this compound for the treatment of other conditions, such as depression or anxiety.

Scientific Research Applications

Meperidine has been extensively studied for its analgesic properties and has been found to be effective in the management of acute pain, such as postoperative pain, as well as chronic pain, such as cancer-related pain. It has also been used in obstetrics for pain relief during labor and delivery.